Cas no 669713-86-4 (3-Biphenyl-3'-fluoro-acetic Acid)

• Product Name: 3-Biphenyl-3'-fluoro-acetic Acid
• CAS No: 669713-86-4
• MF: C₁₄H₁₁FO₂
• MW: 230.234347581863
• MDL: MFCD03426490
• CID: 859310
• Update Time: 2025-05-22

3-Biphenyl-3'-fluoro-acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3'-Fluoro-[1,1'-biphenyl]-3-yl)acetic acid
• (3'-FLUORO-BIPHENYL-3-YL)-ACETIC ACID
• (3'-fluorobiphenyl-3-yl)acetic acid
• 3-Biphenyl-3'-fluoro-aceticacid
• 3'-fluoro-biphenyl-3-acetic acid
• AC1LRC7J
• CTK7J2386
• 3-Biphenyl-3'-fluoro-acetic Acid

• MDL： MFCD03426490
• Inchi： 1S/C14H11FO2/c15-13-6-2-5-12(9-13)11-4-1-3-10(7-11)8-14(16)17/h1-7,9H,8H2,(H,16,17)
• InChI Key： AMMCIAQLNFOHTP-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=CC=CC(CC(=O)O)=C1

Computed Properties

• Exact Mass: 230.07433
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 37.3

3-Biphenyl-3'-fluoro-acetic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-Biphenyl-3'-fluoro-acetic Acid

Comprehensive Overview of 3-Biphenyl-3'-fluoro-acetic Acid (CAS No. 669713-86-4): Properties, Applications, and Industry Insights

3-Biphenyl-3'-fluoro-acetic Acid (CAS No. 669713-86-4) is a fluorinated biphenyl derivative with significant relevance in pharmaceutical and material science research. This compound, characterized by its acetic acid moiety and fluoro-substituted biphenyl structure, has garnered attention for its unique physicochemical properties and potential applications. As the demand for fluorinated organic compounds grows in drug discovery and advanced materials, understanding this molecule's attributes becomes increasingly critical.

The molecular structure of 3-Biphenyl-3'-fluoro-acetic Acid features a biphenyl core with a fluorine atom at the 3'-position and an acetic acid group at the 3-position. This arrangement contributes to its moderate polarity and enhanced bioavailability compared to non-fluorinated analogs. Researchers frequently investigate such fluorinated building blocks due to their ability to influence metabolic stability and binding affinity in bioactive molecules—a key consideration in modern medicinal chemistry.

Recent studies highlight the compound's utility as a versatile intermediate in synthesizing more complex molecules. Its carboxylic acid functionality allows for straightforward derivatization through esterification or amide coupling reactions, making it valuable for creating targeted molecular libraries. In material science, the biphenyl-fluoro combination offers interesting possibilities for developing liquid crystal materials or organic electronic components, where fluorine substitution can tune electronic properties.

From a synthetic chemistry perspective, 669713-86-4 exemplifies the growing importance of selective fluorination strategies. The pharmaceutical industry particularly values such compounds, as approximately 30% of newly approved drugs contain fluorine atoms. This trend reflects the broader search for bioisosteric replacements and metabolic stabilizers—topics frequently searched in academic and industrial chemistry databases.

Quality control of 3-Biphenyl-3'-fluoro-acetic Acid typically involves advanced analytical techniques. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensure the compound's chemical purity and structural integrity, crucial factors for research applications. The compound generally appears as a white to off-white crystalline powder with specific melting point characteristics that serve as important quality indicators.

Environmental and safety considerations for this compound follow standard laboratory protocols for carboxylic acid derivatives. While not classified as hazardous under current regulations, proper handling procedures should be observed, including the use of personal protective equipment when working with fine powders. The compound's ecological impact and biodegradation pathways represent active areas of investigation, aligning with growing concerns about green chemistry principles.

The commercial availability of CAS 669713-86-4 through specialty chemical suppliers has increased in recent years, reflecting its rising importance in various research fields. Pricing and packaging options typically vary based on purity grades (ranging from 95% to 99%) and quantity requirements. Researchers often search for custom synthesis options or bulk quantities of this material, indicating its value in both small-scale discovery and larger production settings.

Future research directions for 3-Biphenyl-3'-fluoro-acetic Acid may explore its potential in bioconjugation chemistry or as a precursor for metal-organic frameworks (MOFs). The compound's structural features make it particularly interesting for developing targeted drug delivery systems or functional materials with specific electronic properties. These applications correspond with frequent searches for advanced material precursors and pharmaceutical intermediates in scientific literature databases.

In summary, 3-Biphenyl-3'-fluoro-acetic Acid represents an important fluorinated building block with diverse applications across multiple scientific disciplines. Its combination of aromatic character, fluorine substitution, and carboxylic acid functionality offers numerous possibilities for molecular design and material development. As research into fluorine chemistry and functional materials continues to expand, compounds like CAS 669713-86-4 will likely maintain their relevance in cutting-edge scientific investigations.